Cas no 2680687-28-7 (benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate)

• Product Name: benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate
• CAS No: 2680687-28-7
• MF: C₂₁H₂₀BrNO₃
• MW: 414.292405128479
• CID: 5620708
• PubChem ID: 165930387
• Update Time: 2025-06-11

benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680687-28-7
• EN300-28303761
• benzyl N-[(2-bromo-4-methylphenyl)methyl]-N-[(furan-2-yl)methyl]carbamate
• benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate

• Inchi： 1S/C21H20BrNO3/c1-16-9-10-18(20(22)12-16)13-23(14-19-8-5-11-25-19)21(24)26-15-17-6-3-2-4-7-17/h2-12H,13-15H2,1H3
• InChI Key： QNYIKSJOWVFDTK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CN(C(=O)OCC1C=CC=CC=1)CC1=CC=CO1

Computed Properties

• Exact Mass: 413.06266g/mol
• Monoisotopic Mass: 413.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 42.7Ų

Additional information on benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate

Comprehensive Overview of Benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate (CAS No. 2680687-28-7)

Benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate (CAS No. 2680687-28-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure, combines a benzyl group, a 2-bromo-4-methylphenyl moiety, and a furan-2-yl ring, making it a versatile intermediate for synthetic applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular formula of Benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate reflects its complex yet highly functionalized nature. The presence of a bromo substituent and a methyl group on the phenyl ring enhances its reactivity, enabling it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules, which is why this compound is often sought after in drug discovery and material synthesis.

In recent years, the demand for high-purity intermediates like Benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate has surged, driven by advancements in precision medicine and green chemistry. The compound's ability to act as a building block for biologically active molecules aligns with the growing trend of personalized therapeutics. Additionally, its furan moiety is of particular interest due to its prevalence in natural products and bioactive compounds, making it a hotspot for research in pharmacology and biotechnology.

From a synthetic perspective, the carbamate functional group in this compound offers stability and selectivity, which are critical for multi-step synthesis. This feature is especially valuable in the development of small-molecule inhibitors and catalysts, where controlled reactivity is essential. Moreover, the compound's lipophilicity and molecular weight make it suitable for drug formulation studies, addressing common challenges in bioavailability and metabolic stability.

The applications of Benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate extend beyond pharmaceuticals. Its structural features are also explored in polymer chemistry and advanced materials, where its aromatic and heterocyclic components contribute to the design of functional polymers and nanomaterials. This versatility underscores its importance in both academic and industrial research, particularly in the context of sustainable development and innovation-driven industries.

As the scientific community continues to explore the potential of Benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate, its role in cutting-edge research becomes increasingly evident. Whether in the synthesis of next-generation therapeutics or the creation of smart materials, this compound exemplifies the intersection of chemistry and innovation. Its CAS No. 2680687-28-7 serves as a unique identifier, ensuring precise communication among researchers and suppliers worldwide.

In conclusion, Benzyl N-(2-bromo-4-methylphenyl)methyl-N-(furan-2-yl)methylcarbamate is a compound of significant scientific and industrial relevance. Its multifaceted applications, coupled with its structural uniqueness, position it as a valuable asset in modern chemistry. As research progresses, its potential to contribute to breakthroughs in healthcare, materials science, and environmental sustainability will undoubtedly expand, making it a compound to watch in the coming years.